![molecular formula C6H4S3 B6172387 thieno[3,2-b]thiophene-2-thiol CAS No. 2648957-03-1](/img/no-structure.png)
thieno[3,2-b]thiophene-2-thiol
Description
Thieno[3,2-b]thiophene-2-thiol is a chemical compound with the molecular weight of 172.3 . It belongs to the family of fused thiophenes and is widely used as an intermediate for the synthesis of small molecules and polymers in the application of organic field-effect transistors (OFETs) and organic photovoltaic devices (OPV) .
Synthesis Analysis
Thieno[3,2-b]thiophene-2-thiol can be synthesized through various methods. One such method involves a catalytic vapour-phase reaction (at 550 °C) between 2-(2-thienyl)ethanol and carbon disulfide . Another approach involves the synthesis of thieno[3,2-b]thiophene derived conjugated oligomers for field-effect transistors applications .Molecular Structure Analysis
Thieno[3,2-b]thiophene-2-thiol is an annulated ring of two thiophene rings with a stable and electron-rich structure . It fully represents the planar system, which can drastically alter or improve the fundamental properties of organic, π-conjugated materials when included into a molecular architecture .Chemical Reactions Analysis
Thieno[3,2-b]thiophene-2-thiol undergoes various chemical reactions. For instance, with 2 mol equiv. of butyllithium, it gives its 2,5-dilithiated derivative and its 3,6-dibromo derivative gives the 3,6-dilithiated compound . By quenching with suitable electrophilic reagents, these dilithiated compounds have been converted into various 2,5- or 3,6-disubstituted thieno[3,2-b]thiophenes .Physical And Chemical Properties Analysis
Thieno[3,2-b]thiophene-2-thiol exhibits unique physical and chemical properties. It absorbs in the near-infrared region with extremely high molar extinction coefficients, due to the extension of π-conjugation by fusion of the thieno[3,2-b]thiophene moiety . Its fluorescence quantum yields and singlet oxygen generation properties are significantly affected by iodine substitutions .Safety and Hazards
Future Directions
The future directions of thieno[3,2-b]thiophene-2-thiol research could involve exploring its potential applications in various fields. For instance, it could be used in the synthesis of novel organic semiconductors with improved charge mobility, which would revolutionize the flexible electronics industry . Additionally, its potential as a photosensitizer for photodynamic therapy of cancer could also be explored .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for thieno[3,2-b]thiophene-2-thiol involves the condensation of 2-bromo-3-thiophenecarboxaldehyde with thiophene-2-thiol in the presence of a base to form the desired product.", "Starting Materials": [ "2-bromo-3-thiophenecarboxaldehyde", "thiophene-2-thiol", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 2-bromo-3-thiophenecarboxaldehyde and thiophene-2-thiol to a reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
2648957-03-1 |
Product Name |
thieno[3,2-b]thiophene-2-thiol |
Molecular Formula |
C6H4S3 |
Molecular Weight |
172.3 |
Purity |
95 |
Origin of Product |
United States |
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